Cas no 14538-51-3 (N-[3-(hydroxyamino)-2,3-dimethyl-butan-2-yl]hydroxylamine)

• Product name: N-[3-(hydroxyamino)-2,3-dimethyl-butan-2-yl]hydroxylamine
• CAS No: 14538-51-3
• MF: C₆H₁₆N₂O₂^.H₂O₄S
• MW: 246.28192
• MDL: MFCD00050561
• CID: 145366
• PubChem ID: 84509

N-[3-(hydroxyamino)-2,3-dimethyl-butan-2-yl]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[3-(hydroxyamino)-2,3-dimethyl-butan-2-yl]hydroxylamine
• 2,3-BIS(HYDROXYAMINO)-2,3-BUTANE SULFATE
• 2,3-BUTANEDIONE DIOXIME SULFATE
• N,N'-dihydroxy-2,3-diamino-2,3-dimethylbutane monosulfate
• N,N'-dihydroxy-2,3-diammonium-2,3-dimethyl-butane sulfate
• N,N'-DIHYDROXY-2,3-DIMETHYL-2,3-BUTANEDIAMINE SULFATE
• N,N-Bis-(hydroxyamino)-2,3-dimethylbutaneSulfate
• 2,3-Bis(hydroxyamino)-2,3-dimethylbutane sulfate
• 2,3-BIS(HYDROXYLAMINO)-2,3-DIMETHYLBUTANE SULFATE
• 2,3-Bis(hydroxyamino)-2,3-dimethylbutaneH2SO4 salts
• N,N'-(2,3-dimethylbutane-2,3-diyl)bis(hydroxylamine)
• N,N'-(2,3-Dimethylbutane-2,3-diyl)bis(hydroxylamine)sulfate
• 2,3-Bis(hydroxyamino)-2,3-dimethylbutane sulfate,85%,pract.
• 2,3-Bis(hydroxyamino)-2,3-dimethylbutane sulfate, pract., 85%
• 14538-51-3
• CS-0188143
• MFCD00050561
• 2,3-Butanediamine, N2,N3-dihydroxy-2,3-dimethyl-, sulfate (1:1)
• N-[3-(hydroxyamino)-2,3-dimethylbutan-2-yl]hydroxylamine; sulfuric acid
• C6H18N2O6S
• N-[3-(hydroxyamino)-2,3-dimethylbutan-2-yl]hydroxylamine;sulfuric acid
• 2,3-bis(hydroxyamino)-2,3-dimethylbutane sulfate, tech grade
• SCHEMBL6422926
• IUVKJBVHRBBGOL-UHFFFAOYSA-N
• DTXSID4065783
• N,N'-(2,3-Dimethylbutane-2,3-diyl)bis(hydroxylamine) sulfate
• 2,3-bis-(hydroxyamino)-2,3-dimethylbutane sulfate
• FT-0609500
• 2,3-Butanediamine, N,N'-dihydroxy-2,3-dimethyl-, sulfate (1:1) (salt)
• DTXCID5034729

• MDL： MFCD00050561
• Inchi： InChI=1S/C6H16N2O2/c1-5(2,7-9)6(3,4)8-10/h7-10H,1-4H3
• InChI Key： INKQNCNEVLUBQP-UHFFFAOYSA-N
• SMILES： ONC(C)(C)C(NO)(C)C

Computed Properties

• Exact Mass: 246.08900
• Monoisotopic Mass: 246.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 148Ų

Experimental Properties

• PSA: 147.50000
• LogP: 1.71100